N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenylacetamide

• IUPAC Name: N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C18H16N4O2S2/c23-15(11-13-7-3-1-4-8-13)20-17-21-22-18(26-17)25-12-16(24)19-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,19,24)(H,20,21,23)
• InChI Key: UILQBLFVBWPMIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C18H16N4O2S2
• Molecular Weight: 384.5 g/mol

Description

N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenylacetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of interesting biochemical and physiological effects, and has been the subject of numerous studies in recent years. In

Mechanism of Action

Target of Action

The compound contains a thiadiazole ring, which is known to exhibit various biological activities. Compounds containing a thiadiazole ring have been reported to show anticancer activity . .

Result of Action

The result of the compound’s action would depend on its specific targets and mode of action. If it indeed has anticancer activity, it might lead to cell death or inhibition of cell proliferation in cancer cells .

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenylacetamide in lab experiments is its potential as a chemotherapeutic agent. This compound has been found to have the ability to inhibit the growth of cancer cells, and may have potential as a treatment for a variety of different types of cancer. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.

Future Directions

There are a variety of different future directions related to N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenylacetamide. One potential area of research involves the development of new chemotherapeutic agents based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound, as well as its potential as a treatment for pain and inflammation. Finally, studies are needed to explore the potential of this compound as a treatment for other diseases, such as neurodegenerative disorders and autoimmune diseases.
Conclusion:
In conclusion, this compound is a chemical compound with a variety of interesting scientific research applications. This compound has been found to have the ability to inhibit the growth of cancer cells, promote the differentiation of stem cells, and have anti-inflammatory and analgesic effects. While further research is needed to fully understand the mechanism of action of this compound, and its potential as a treatment for a variety of different diseases, the future looks promising for this compound as a potential therapeutic agent.

Synthesis Methods

The synthesis method for N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenylacetamide involves the reaction of 2-phenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-amino-2-phenylethanol and sodium azide to form the azide intermediate. The azide is then reacted with thiourea to form the final product.

Scientific Research Applications

N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenylacetamide has been found to have a variety of potential scientific research applications. One of the most promising areas of research involves its potential use as an anti-cancer agent. Studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro, and may have potential as a chemotherapeutic agent in the future.